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Compound of Interest

Compound Name: Potassium cinnamate

Cat. No.: B096150

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of potassium
cinnamate as a fragrance ingredient. The information compiled from scientific literature and
safety assessments is intended to guide research and development in the fields of perfumery,
cosmetics, and drug development.

Introduction

Potassium cinnamate (CAS No. 16089-48-8), the potassium salt of cinnamic acid, is a white
crystalline powder.[1][2] While primarily recognized for its use as a food preservative due to its
antimicrobial properties, its characteristic "natural cinnamon aroma” suggests its potential as a
fragrance ingredient.[3][4][5] Cinnamic acid and its esters are widely used in the fragrance
industry, contributing warm, spicy, and balsamic notes to compositions.[6] However, the direct
use of potassium cinnamate in fragrances is not well-documented, with some sources
explicitly stating it is "not for fragrance use," creating a point of contention that requires careful
consideration and further investigation.[7]

This document aims to provide a detailed analysis of its chemical properties, a thorough safety
assessment based on read-across from cinnamic acid, and protocols for its potential
application and evaluation as a fragrance ingredient.

Chemical and Physical Properties
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A summary of the key physical and chemical properties of potassium cinnamate is presented

in Table 1. Its solubility in water is a key differentiator from many other fragrance raw materials.

[8]

Property Value Reference(s)
Potassium (2E)-3-phenylprop-

Chemical Name (2E)-3-phenylprop [5]
2-enoate

CAS Number 16089-48-8 [2]

Molecular Formula CoH7KO2 [5]

Molecular Weight 186.25 g/mol 9]

Appearance White crystalline powder [3]
Described as having a "natural

Odor cinnamon aroma" or "slightly [3][10]
cinnamon flavor"

- Soluble in water, slightly
Solubility [3][8]

soluble in ethanol

pH (1% solution)

8-9

[2]

Olfactory Profile and Potential Applications

While a detailed sensory panel evaluation of potassium cinnamate is not readily available in

the public domain, its aroma is consistently described as being related to cinnamon.[3][4][5]

Cinnamic acid and its esters are known for their sweet, balsamic, and spicy notes.[6] It can be

hypothesized that potassium cinnamate would contribute a similar, though likely milder and

less volatile, aroma.

Potential Applications in Fragrance:

e As a Fragrance Component: It could be used to impart a subtle, warm, and spicy note to

fragrance compositions, particularly in gourmand, oriental, and spicy fragrance families.
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e As a Fragrance Fixative: Due to its low volatility as a salt, potassium cinnamate could
potentially act as a fixative, slowing the evaporation of more volatile fragrance components
and prolonging the overall scent duration.[11][12]

 In Solid Perfumes: Its solid form and potential for a subtle scent make it a candidate for
inclusion in solid perfume bases.

Experimental Protocols
Preparation of Potassium Cinnamate Solutions for
Sensory Evaluation

Objective: To prepare solutions of potassium cinnamate in different solvents for olfactory
assessment by a trained sensory panel.

Materials:

e Potassium cinnamate powder

o Ethanol (perfumer's grade)

» Deionized water

e Propylene glycol (PG)

e Glass beakers and stirring rods

e Analytical balance

Protocol:

e Preparation of a 10% (w/v) Stock Solution in Water:
1. Weigh 10 g of potassium cinnamate powder.

2. Dissolve in 80 mL of deionized water with gentle stirring.
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3. Once fully dissolved, transfer to a 100 mL volumetric flask and bring to volume with
deionized water.

o Preparation of Test Solutions:

o Agueous Solution (1%): Dilute 10 mL of the 10% stock solution to 100 mL with deionized
water.

o Hydroalcoholic Solution (1% in 70% Ethanol): Prepare a 70:30 (v/v) ethanol:water mixture.
Dilute 10 mL of the 10% aqueous stock solution to 100 mL with the 70% ethanol mixture.
Note: Observe for any precipitation.

o Propylene Glycol Solution (1%): Due to lower solubility, this may require gentle warming
and sonication. Disperse 1 g of potassium cinnamate in 99 g of propylene glycol and mix
thoroughly.

Protocol for Sensory Evaluation of Potassium
Cinnamate

Objective: To characterize the olfactory profile of potassium cinnamate.
Methodology:

o Panel Selection: A trained sensory panel of at least 5-10 individuals with experience in
fragrance evaluation should be used.[13]

e Sample Presentation:
o Present the prepared solutions on fragrance blotters (smelling strips).[14]
o Allow the solvent to evaporate for a few seconds before evaluation.

o Provide a reference (e.g., a dilute solution of cinnamic aldehyde or cinnamon bark oil) for
comparison.

o Evaluation Parameters: Panelists should be asked to describe the odor using a standardized
vocabulary, including:
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[e]

Odor Family: (e.qg., spicy, balsamic, sweet, woody)

o

Odor Descriptors: (e.g., cinnamon, warm, powdery, slightly floral, honey-like)

[¢]

Intensity: On a scale from 1 (very weak) to 9 (very strong).

[¢]

Hedonic Tone: (Pleasantness) on a scale from -4 (very unpleasant) to +4 (very pleasant).

o Data Analysis: The results should be compiled and statistically analyzed to create a
comprehensive olfactory profile.

Workflow for Sensory Evaluation

Prepare Solutions | Present Samples
(Aqueous, Hydroalcoholic, PG) = on Blotters

% Panelists Evaluate Odor »| Compile and Analyze »| Generate Olfactory
P>

[—b (Family, Descriptors, Intensity, Hedonic Tone) Data = Profile

Select Trained
Sensory Panel

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of potassium cinnamate.

Protocol for Incorporation into a Solid Perfume Base

Objective: To incorporate potassium cinnamate into a solid perfume base and evaluate its
effect on scent and texture.

Materials:

Beeswax or Candelilla wax (for a vegan option)[15]

Jojoba oil or other carrier 0il[16]

Potassium cinnamate powder

Essential oils or fragrance oils for the main scent
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e Double boiler or a heat-resistant glass beaker in a saucepan of water

e Stirring rod

o Small tins or containers for the solid perfume

Protocol:

Melt the Base: In a double boiler, gently melt 1 part wax with 2 parts carrier oil until fully
liquid.[15]

e Cool Slightly: Remove from heat and let the mixture cool for a minute or two. The mixture
should still be liquid but not excessively hot.[16]

e Incorporate Potassium Cinnamate: Add a pre-determined amount of finely ground
potassium cinnamate powder (e.g., 0.5-2% of the total weight) to the melted base and stir
until completely dispersed.

o Add Fragrance: Add the desired essential oils or fragrance oils and stir gently to combine.

e Pour and Set: Pour the mixture into the containers and allow it to cool and solidify at room
temperature.[15]

o Evaluation: After 24-48 hours, evaluate the solid perfume for its scent profile, the intensity of
the cinnamon note, and any changes in texture.

Workflow for Solid Perfume Incorporation

Melt Wax and . ) .
Carrier Oil | Cool Slightly >

Add Potassium .| Add Essential/Fragrance » | Pourinto » | Evaluate Scent
Cinnamate = Oils Containers "1 and Texture

Click to download full resolution via product page

Caption: Workflow for incorporating potassium cinnamate into a solid perfume base.

Protocol for Stability Testing in an Alcohol-Based
Fragrance
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Objective: To assess the stability of potassium cinnamate in a hydroalcoholic solution,
representative of a typical Eau de Toilette or Eau de Parfum base.

Methodology:

o Sample Preparation: Prepare a solution of potassium cinnamate (e.g., 0.1-1%) in a
hydroalcoholic solvent (e.g., 80% ethanol in deionized water).

o Storage Conditions: Store the samples in clear and amber glass vials under the following
conditions:

o Accelerated Stability: 40°C for 3 months.[15]
o Light Exposure: In a UV light cabinet or exposed to natural daylight.[15]
o Room Temperature: As a control.

o Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1 week, 1 month, 3
months).

o Parameters to Evaluate:
o Visual Appearance: Check for any changes in color, clarity, or the formation of precipitate.

o Odor: A sensory panel should evaluate the odor of the solution on a blotter to detect any
changes in the scent profile.

o pH: Measure the pH of the solution.

o Analytical Quantification: Use a validated analytical method, such as HPLC, to quantify the
concentration of potassium cinnamate over time.[3]

Safety Assessment

A specific RIFM (Research Institute for Fragrance Materials) safety assessment for potassium
cinnamate is not available. However, a safety assessment for cinnamic acid can be used for a
read-across approach, as potassium cinnamate is the potassium salt of cinnamic acid and
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would be expected to have a similar toxicological profile, particularly after dermal absorption
and systemic distribution.[17][18][19]

Summary of Safety Data for Cinnamic Acid (Read-Across for Potassium Cinnamate):

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://toxminds.com/read-across-state-of-the-art-and-next-level/
https://www.canada.ca/en/health-canada/services/chemical-substances/fact-sheets/analogues-read-across-risk-assessment.html
https://houseofapocrypha.com/blogs/the-herbal-codex/fixing-time-the-chemistry-and-experience-of-longevity-in-natural-perfumery
https://www.benchchem.com/product/b096150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Implications for

. Result for .
Endpoint . . . Potassium Reference(s)
Cinnamic Acid .
Cinnamate
o . Unlikely to be
Genotoxicity Not genotoxic. ] [17]
genotoxic.
The Margin of
Exposure (MOE)
Repeated Dose NOAEL of 7.5 should be calculated (7]
Toxicity mg/kg/day. based on expected
systemic exposure
from fragrance use.
The MOE should be
Developmental NOAEL of 50 ]
o calculated for this [4]
Toxicity mg/kg/day. )
endpoint.
o Not Unlikely to be
Phototoxicity/Photoall ] ]
o phototoxic/photoallerg  phototoxic/photoallerg  [17]
ergenicity ] ]
enic. enic.
The potential for skin
Cinnamic acid itself is ~ sensitization should
not a sensitizer, but be carefully evaluated,
Skin Sensitization related compounds possibly through in [20][21]
like cinnamaldehyde vitro methods like the
are. KeratinoSens™
assay.
Inhalation exposure
Limited data available.  should be minimized,
Studies on and further
) o cinnamaldehyde investigation may be
Inhalation Toxicity [19][22]

suggest potential for
respiratory irritation at

high concentrations.

needed for
applications with high
aerosolization

potential.
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Dermal Penetration: The extent of dermal penetration of potassium cinnamate is a critical
factor in its safety assessment for topical applications. Due to its ionic nature and water
solubility, its penetration through the stratum corneum may be different from that of the more
lipophilic cinnamic acid and its esters. Specific dermal penetration studies for potassium
cinnamate are recommended.

Olfactory Signaling Pathway

The perception of fragrance molecules like potassium cinnamate begins with their interaction
with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. This interaction initiates a signal transduction cascade, as depicted in the diagram
below.

Olfactory Signal Transduction Pathway

Cell Membrane

]

Cyclic Gated |[<#
(CNG) Channel

Ca?*-activated CI~
Channel

Odorant Molecule
(e.g., Potassium Cinnamate)
A

Binds to Openss Opens

Intrace]lular

Olfactory Receptor _
(GPCR) CI- Efflux

Activates
\ 4

Depolarization
G-protein (Gaolf) (Action Potential) Converts ATP|to

Activates

Adenylyl Cyclase
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Caption: Simplified diagram of the olfactory signal transduction cascade.

Conclusion and Recommendations

Potassium cinnamate presents an interesting, albeit underexplored, potential as a fragrance
ingredient. Its "cinnamon-like" aroma, coupled with its solid, water-soluble nature, offers unique
formulation possibilities. However, the conflicting information regarding its use in fragrances
necessitates a cautious and evidence-based approach.

Recommendations for Researchers:

o Conduct Detailed Sensory Analysis: A thorough sensory panel evaluation is crucial to
definitively characterize the olfactive profile of potassium cinnamate and determine its
suitability for various fragrance applications.

¢ Investigate Fixative Properties: Experimental studies are needed to validate the hypothesis
that potassium cinnamate can act as a fragrance fixative and to determine its efficacy with
different fragrance accords.

o Perform Stability Studies: Comprehensive stability testing in various fragrance bases
(alcohol, oil, solid) is essential to understand its long-term performance and potential for
discoloration or degradation.

» Clarify Safety for Fragrance Use: While a read-across from cinnamic acid provides a good
starting point, specific safety data for dermal and inhalation exposure routes for potassium
cinnamate are highly recommended to resolve the existing ambiguity regarding its use in
fragrance products. This should include in vitro skin sensitization assays.

By systematically addressing these research gaps, a clearer understanding of the potential
benefits and limitations of potassium cinnamate as a fragrance ingredient can be achieved,
paving the way for its potential innovative use in the fragrance and cosmetic industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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